2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide
• InChI: InChI=1S/C19H22ClFN4O/c1-14(20)19(26)23-13-15-6-7-22-18(12-15)25-10-8-24(9-11-25)17-4-2-16(21)3-5-17/h2-7,12,14H,8-11,13H2,1H3,(H,23,26)
• InChI Key: WRTMDHFHOUCDHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=NC=C1)N2CCN(CC2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H22ClFN4O
• Molecular Weight: 376.9 g/mol

Description

2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Lu AF60097 and was first synthesized by Lundbeck in Denmark.

Scientific Research Applications

2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide has potential applications in various fields of scientific research. One of the primary areas of interest is its potential as an antidepressant. Preclinical studies have shown that Lu AF60097 has a high affinity for the serotonin transporter, which is a target for many antidepressant drugs. In addition, Lu AF60097 has also been shown to have anxiolytic effects in animal models.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide involves the inhibition of the serotonin transporter. This leads to an increase in serotonin levels in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Lu AF60097 are primarily related to its effects on the serotonin system. Studies have shown that Lu AF60097 increases the levels of serotonin in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects. In addition, Lu AF60097 has also been shown to have effects on other neurotransmitter systems, including the dopamine and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide in lab experiments is its high affinity for the serotonin transporter. This makes it a useful tool for studying the serotonin system and its role in various physiological and pathological conditions. However, one of the limitations of using Lu AF60097 is that it has not yet been tested in clinical trials and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide. One area of interest is its potential as an antidepressant and anxiolytic drug. Further studies are needed to determine its safety and efficacy in humans. In addition, Lu AF60097 may also have potential applications in other fields, such as neurodegenerative diseases and pain management. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of 2-Chloro-N-[[2-[4-(4-fluorophenyl)piperazin-1-yl]pyridin-4-yl]methyl]propanamide involves the reaction of 4-(4-fluorophenyl)piperazine with 2-chloro-4-(dimethylamino)pyridine in the presence of triethylamine. The resulting intermediate is then reacted with 3-chloropropanoyl chloride to yield the final product.